Cas no 483286-56-2 (3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one)

• Product Name: 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one
• CAS No: 483286-56-2
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 3074285
• PubChem ID: 864787
• Update Time: 2025-10-05

3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one
• SB71754
• 483286-56-2
• Oprea1_605492
• 3-[(benzylamino)methyl]-7-methyl-1H-quinolin-2-one
• AKOS000300816
• 3-((Benzylamino)methyl)-7-methylquinolin-2-ol

• MDL： MFCD02232734
• Inchi： 1S/C18H18N2O/c1-13-7-8-15-10-16(18(21)20-17(15)9-13)12-19-11-14-5-3-2-4-6-14/h2-10,19H,11-12H2,1H3,(H,20,21)
• InChI Key： LGCZRENCSLBXAB-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC(C)=CC=2N1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.141913202Da
• Monoisotopic Mass: 278.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one

Comprehensive Overview of 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one (CAS No. 483286-56-2)

3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one (CAS No. 483286-56-2) is a synthetic organic compound belonging to the quinolinone family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of both a benzylamino-methyl group and a 7-methyl substitution on the quinolin-2-one backbone makes it a versatile intermediate for drug discovery and development.

Researchers and industry professionals often search for "3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one uses" or "CAS 483286-56-2 applications" to understand its role in modern science. This compound is particularly relevant in the context of targeted drug delivery and enzyme inhibition studies, aligning with current trends in personalized medicine and precision therapeutics. Its molecular structure allows for interactions with various biological targets, making it a subject of interest in cancer research and neurodegenerative disease studies.

The synthesis of 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one involves multi-step organic reactions, often starting from commercially available quinoline derivatives. Key steps include N-alkylation and selective methylation, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research purposes.

In recent years, there has been growing interest in "quinolinone derivatives in drug discovery" and "small molecule inhibitors for therapeutic applications." These search trends reflect the broader scientific community's focus on developing novel treatments for complex diseases. 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one fits into this narrative as a promising scaffold for designing new bioactive molecules with improved efficacy and selectivity.

From a commercial perspective, suppliers and manufacturers often list this compound under keywords like "high-purity 483286-56-2" or "research-grade quinolinone derivatives." The demand for such specialized chemicals continues to rise, driven by advancements in high-throughput screening and combinatorial chemistry. Proper storage conditions, typically at low temperatures and in inert atmospheres, are crucial for maintaining the stability of 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one over extended periods.

Environmental and safety considerations are also important when working with 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one. While not classified as hazardous under standard regulations, researchers should follow good laboratory practices, including the use of appropriate personal protective equipment (PPE) and proper waste disposal methods. These precautions align with the increasing emphasis on green chemistry and sustainable research practices in the scientific community.

Future research directions for 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one may explore its potential as a fluorescence probe or its interactions with specific protein targets. The compound's modular structure allows for further derivatization, opening possibilities for creating libraries of analogs with diverse biological activities. Such investigations could contribute to breakthroughs in diagnostic imaging or therapeutic monitoring, addressing current challenges in medical diagnostics.

In summary, 3-(Benzylamino-methyl)-7-methyl-1H-quinolin-2-one (CAS No. 483286-56-2) represents an important building block in medicinal chemistry with wide-ranging applications. Its study intersects with several cutting-edge research areas, from drug design to chemical biology, making it a valuable compound for academic and industrial laboratories alike. As scientific understanding of quinolinone derivatives deepens, this molecule will likely play an increasingly significant role in addressing unmet medical needs through innovative therapeutic approaches.